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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)triethylamine

CAS No.: 2759-98-0

Cat. No.: B1222057

Get Quote

Introduction & Chemical Basis[1][2][3][4][5][6][7][8]
[9]
MPTA (2-(4-methylphenoxy)triethylamine) is a tertiary amine bioregulator structurally

analogous to DCPTA.[1][2] While DCPTA is widely recognized for enhancing photosynthetic

efficiency and regulating the Calvin-Benson cycle (Rubisco activity), MPTA acts as a specific

inhibitor of lycopene

-cyclase, modulating carotenoid biosynthesis and photosynthetic architecture [1].[1][2]

The Solubility Challenge
Like its analog DCPTA, MPTA is a lipophilic tertiary amine.[1][2] In its free base form, it is an oil

or low-melting solid with poor water solubility.[1][2] Direct addition to water results in phase

separation, leading to heterogeneous application and inconsistent experimental data.[1][2]

To create a bioavailable foliar spray, the amine must be converted into a water-soluble salt or

dissolved in a co-solvent system.[1][2]
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Mechanistic Strategy
Target Form: Hydrophilic Cationic Salt (

).

Mechanism: Protonation of the tertiary nitrogen atom using a weak organic acid (Citric Acid)

or mineral acid (HCl).[2]

Physiological Benefit: The salt form mimics the natural transport of ammonium compounds

and is less phytotoxic than high-concentration organic solvents.

Solubilization Workflows
Two protocols are provided below. Protocol A (Citrate Salt) is the "Gold Standard" for plant

physiology as it ensures pH stability and optimal uptake.[2] Protocol B (Ethanol Concentrate) is

a rapid method for high-throughput screening.[1][2]
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Figure 1: Chemical pathways for solubilizing lipophilic amine bioregulators.[1][2] Method A (top)

creates a stable salt; Method B (bottom) relies on solvent dispersion.[1][2]

Protocol A: The Citrate Salt Method (Recommended)
This method converts MPTA into MPTA-citrate, rendering it water-soluble without requiring high

concentrations of phytotoxic alcohols.[1][2]
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Reagents:

MPTA (Pure substance, >98%)[1][2]

Citric Acid (Anhydrous)[1][2]

Deionized (DI) Water[1][2]

Tween-20 (Surfactant)[1][2][3]

Step-by-Step Procedure:

Calculate Molar Equivalence:

Determine the molecular weight (MW) of your specific MPTA batch (approx.[2] 207.3 g/mol

for C₁₃H₂₁NO).[1][2]

Weigh 100 mg of MPTA.[2]

Weigh 100 mg of Citric Acid (1:1 w/w ratio ensures excess protons for full conversion).

Pre-Dissolution:

In a 50 mL beaker, add the MPTA and Citric Acid.

Add 2-3 mL of Ethanol (absolute) just to wet and mix the two compounds. Stir until a clear

solution forms (approx. 2 mins).

Aqueous Conversion:

Slowly add 20 mL of warm DI water (40°C) while stirring vigorously.

Observation: The solution should remain clear. If cloudiness (turbidity) appears, add small

increments of citric acid until it clears.[1][2]

Final Dilution:

Transfer to a volumetric flask and bring to volume (e.g., 100 mL) with DI water.
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Result: You now have a 1000 ppm (approx.) stock solution of MPTA-Citrate.[1][2]

pH Adjustment:

Check pH.[1][2][4][5] It will likely be acidic (~pH 3-4).[1][2]

Adjust to pH 6.0 - 6.5 using 1N NaOH or KOH.[1][2] Do not exceed pH 7.0, as the amine

may revert to its lipophilic base form and precipitate [2].[1][2]

Protocol B: The Ethanol/DMSO Concentrate (Rapid)
Best for small-scale lab assays where long-term stability is less critical.[1][2]

Step-by-Step Procedure:

Weigh 100 mg of MPTA.[1][2]

Dissolve completely in 10 mL of Ethanol (95-100%) or DMSO. Vortex until homogenous.[1]

[2]

Concentration: 10,000 ppm (10 mg/mL).[1][2]

Storage: Store this concentrate at -20°C in amber glass.

Preparation for Spray:

To make a 50 ppm working solution: Add 500 µL of Stock to 100 mL of water.

Critical Step: Add the stock to water dropwise while stirring to prevent the "Ouzo effect"

(spontaneous emulsification/precipitation).

Foliar Application & Adjuvants
For the compound to penetrate the waxy leaf cuticle, the surface tension of the spray solution

must be reduced.

The Adjuvant System
Surfactant: Tween-20 or Triton X-100 at 0.05% - 0.1% (v/v).[1][2]
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Carrier Volume: Standard foliar run-off volume is typically 450 - 600 L/ha (field) or until "drip

point" (greenhouse).[1][2]

Working Solution Preparation Table (Example)
Target: 1 Liter of Spray Solution

Desired
Concentration
(ppm)

Volume of 1000
ppm Stock (mL)

Volume of Water
(mL)

Tween-20 (mL)

10 ppm 10 mL 990 mL 0.5 mL

30 ppm 30 mL 970 mL 0.5 mL

50 ppm 50 mL 950 mL 0.5 mL

100 ppm 100 mL 900 mL 0.5 mL

Visualization: Foliar Uptake Mechanism
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Figure 2: The surfactant (Tween-20) is critical to spread the droplet on the hydrophobic cuticle,

allowing the MPTA to diffuse into the mesophyll.[1][2]

Quality Control & Troubleshooting
Issue Cause Solution

Cloudy Solution
MPTA reverted to free base

(pH > 7)

Add drops of 1N HCl or Citric

Acid until clear.

Leaf Burn Ethanol concentration too high
Use Protocol A (Citrate Salt) to

eliminate solvent.[1][2]

No Biological Effect Poor wetting of leaves

Increase Tween-20 to 0.1%;

Spray at dusk to increase

drying time.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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